4-(2-((2-((3-chloro-4-methylphenyl)amino)-2-oxoethyl)thio)-1H-imidazol-1-yl)-N-((5-methylfuran-2-yl)methyl)benzamide

• IUPAC Name: 4-[2-[2-(3-chloro-4-methylanilino)-2-oxoethyl]sulfanylimidazol-1-yl]-N-[(5-methylfuran-2-yl)methyl]benzamide
• InChI: InChI=1S/C25H23ClN4O3S/c1-16-3-7-19(13-22(16)26)29-23(31)15-34-25-27-11-12-30(25)20-8-5-18(6-9-20)24(32)28-14-21-10-4-17(2)33-21/h3-13H,14-15H2,1-2H3,(H,28,32)(H,29,31)
• InChI Key: YPDKAAOORGITCX-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)NC(=O)CSC2=NC=CN2C3=CC=C(C=C3)C(=O)NCC4=CC=C(O4)C)Cl
• Molecular Formula: C25H23ClN4O3S
• Molecular Weight: 495.0 g/mol

Description

4-(2-((2-((3-chloro-4-methylphenyl)amino)-2-oxoethyl)thio)-1H-imidazol-1-yl)-N-((5-methylfuran-2-yl)methyl)benzamide is a useful research compound. Its molecular formula is C25H23ClN4O3S and its molecular weight is 494.99. The purity is usually 95%.
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Scientific Research Applications

Biological Evaluation and Inhibitory Potential

Compounds related to 4-(2-((2-((3-chloro-4-methylphenyl)amino)-2-oxoethyl)thio)-1H-imidazol-1-yl)-N-((5-methylfuran-2-yl)methyl)benzamide have been synthesized and evaluated for their potential biological applications. These compounds exhibit potential in binding nucleotide protein targets and have been screened against various human recombinant alkaline phosphatases (h-TNAP, h-IAP, h-PLAP, h-GCAP) and ecto-5′-nucleotidases (h-e5-NT & r-e5-NT), highlighting their considerable interest for applications in medicinal chemistry due to their ability to inhibit these enzymes to a lesser degree than e5-NT (Saeed et al., 2015).

Anticancer Activity

Imidazole derivatives, including those related to the compound of interest, have shown antitumor activity. Studies have focused on various imidazole derivatives, including bis(2-chloroethyl)amino derivatives, benzimidazole, and imidazolylpeptides. Some of these compounds have advanced past preclinical testing stages, indicating the potential for new antitumor drugs and the synthesis of compounds with varied biological properties (Iradyan et al., 2009).

Antimicrobial and Antioxidant Potential

The exploration of the antimicrobial and antioxidant potential of newly synthesized compounds, including 2,3-disubstituted quinazoline-4(3H)-ones related to the compound of interest, has been conducted. These studies revealed potent inhibitory action against tested bacterial strains and significant antioxidant potential in DPPH assay methods. Compounds demonstrated profound antioxidant potential, indicating their value for further research in these areas (Kumar et al., 2011).

Pro-Apoptotic Activity and Inhibition of Carbonic Anhydrase Isoforms

Indapamide derivatives have been synthesized and evaluated for their proapoptotic activity on melanoma cell lines, showing significant growth inhibition. These compounds, specifically those related to the compound , have been investigated for their anticancer activity and their ability to inhibit physiologically relevant human carbonic anhydrase isoforms, presenting a promising avenue for anticancer research (Yılmaz et al., 2015).

Nonaqueous Capillary Electrophoresis

Studies on nonaqueous capillary electrophoretic separation of related substances, including imatinib mesylate and its derivatives, have been developed, offering a method for quality control and analysis of synthesized compounds. This technique demonstrates the effectiveness, simplicity, and affordability for the quality control of such compounds, indicating its applicability for related chemical entities (Ye et al., 2012).